Cas no 102353-63-9 (6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, ion(1-))

6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, ion(1-) structure
102353-63-9 structure
Product Name:6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, ion(1-)
CAS No:102353-63-9
MF:C17H13N2O
MW:261.297923803329
CID:211314
PubChem ID:175898
Update Time:2025-04-19

6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, ion(1-)
    • 5,11-dimethyl-6H-pyrido[4,3-b]carbazol-9-olate
    • 5,11-Dimethyl-6H-pyrido(4,3-b)carbazol-9-ol ion(1-)
    • 6H-Pyrido(4,3-b)carbazol-9-ol, 5,11-dimethyl-, ion(1-)
    • 102353-63-9
    • DTXSID60144934
    • Inchi: 1S/C17H14N2O/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-7-11(20)3-4-15(13)19-17/h3-8,19-20H,1-2H3/p-1
    • InChI Key: QZTWUDDGLIDXSE-UHFFFAOYSA-M
    • SMILES: [O-]C1C=CC2=C(C=1)C1C(C)=C3C=NC=CC3=C(C)C=1N2

Computed Properties

  • Exact Mass: 260.09506
  • Monoisotopic Mass: 261.102788042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 51.74
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